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Compound of Interest

Compound Name: 3,3-Dimethylheptan-2-one
CAS No.: 50337-01-4
Cat. No.: B8732555
Get Quote
. J

Executive Summary & Immediate Action

3,3-Dimethylheptan-2-one is a branched non-halogenated ketone used primarily as a
specialized intermediate in organic synthesis.[1] Due to its structural similarity to other medium-
chain ketones, it poses flammability and solvent-based toxicity risks.[1]

Core Disposal Directive:
¢ Waste Stream: Non-Halogenated Organic Solvents.[2][3]
¢ RCRA Code:D001 (Ignitable).[4][5]

 Critical Segregation: Do NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides) or
halogenated solvents (e.g., DCM, Chloroform).[1]

» Disposal Method: High-temperature incineration via an approved hazardous waste
contractor.

Chemical Profile & Hazard Identification
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Effective disposal begins with understanding the physicochemical properties that dictate safety
protocols. As this is a specialized R&D chemical, specific empirical data can be scarce;
therefore, we apply structural analogue safety protocols based on isomeric heptanones.

Property Value / Classification Operational Implication

Unique identifier for labeling

CAS Number 50337-01-4 _
and inventory.[6]
] Branched ketone; resistant to
Chemical Structure CoH1s0 ] ]
simple hydrolysis.
Flammable/Combustible.
Flash Point (Est.) ~45°C - 60°C Requires grounding during
transfer.
Bi-phasic risk. Will float on
Water Solubility Negligible water; do not dispose down
drains.
Incompatible with strong
Reactivity Stable oxidizing agents and reducing

agents.

Why this matters: The branched structure at the C3 position increases steric hindrance,
potentially altering metabolic degradation rates compared to linear ketones, but the
flammability risk remains the primary driver for disposal logistics [1].[1]

Pre-Disposal: Segregation & Compatibility

The most common cause of laboratory accidents during disposal is improper segregation. 3,3-
Dimethylheptan-2-one must be isolated into the Non-Halogenated waste stream.[1]

The Logic of Segregation

We separate halogenated from non-halogenated wastes not just for regulatory compliance, but
for thermodynamic safety during incineration.[1]

» Non-Halogenated (Ketones): Burn clean, high calorific value (fuel blending).[1]
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» Halogenated: Combustion releases acid gases (HCI, HF) and requires scrubbers.[1] Mixing

these increases disposal costs and creates potential for toxic byproducts like dioxins during

incomplete combustion [2].

Compatibility Matrix

Chemical Class Compatibility Status Action

. Co-mingle in
Other Ketones (Acetone, MEK)  [%4 Compatible

"Non-

Halogenated" carboy.[1][3]
; _ Co-mingle in "Non-
Alcohols (Ethanol, Methanol) {74 Compatible
Halogenated" carboy.[1]
Aliphatic Hydrocarbons Co-mingle in "Non-
P Y ("4 Compatible g
(Hexane) Halogenated" carboy.[3]
Segregate.[2] Cross-
Halogenated Solvents (DCM) > Incompatible contamination raises disposal

tier.

NEVER MIX. Risk of

exothermic explosion.

Strong Oxidizers (Nitric Acid) @ DANGER

Step-by-Step Disposal Protocol
Phase 1: Waste Generation & Collection

o Container Selection: Use a High-Density Polyethylene (HDPE) carboy or an amber glass

solvent bottle. Ensure the cap has a chemically resistant liner (PTFE).

o Labeling: Before the first drop is added, attach a hazardous waste tag.

o Required Fields: "Hazardous Waste", "3,3-Dimethylheptan-2-one”, "Flammable".[1]

» Transfer: Use a funnel to prevent spillage. Ground the container if transferring volumes >4L

to prevent static discharge ignition [3].

Phase 2: Waste Stream Decision Logic

Use the following logic flow to determine the correct destination for your waste mixture.
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Waste Generation:

3,3-Dimethylheptan-2-one

Mixed with Strong Oxidizers?
(Peroxides, Nitric Acid)

No

Contains Halogens?

(CL, Br, F 1)
No es Yes
Contains Heavy Metals? STREAM B: Halogenated
(Hg, Pb, Cd) Solvents (Incineration w/ Scrubber)

N o Yes

STREAM A: Non-Halogenated STREAM C: High Hazard

Organic Solvents (Fuel Blending) (Requires Stabilization)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3,3-Dimethylheptan-2-one waste. The primary path
for pure solvent is Stream A.

Phase 3: Storage & Pickup

+ Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

e Secondary Containment: Store the carboy in a secondary tray capable of holding 110% of
the volume.

+ Timeline: Do not exceed 90 days of storage (RCRA Large Quantity Generator limit) or 180
days (Small Quantity Generator) [4].
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e Request Pickup: Submit a manifest to your EHS department or waste contractor. Declare the
waste code DOOL1.

Spill Response & Emergency Procedures

In the event of a spill, immediate action is required to prevent vapor ignition and exposure.[1]
Evacuate & Ventilate: Remove ignition sources immediately.

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] For large spills (>500mL), use a
half-mask respirator with organic vapor cartridges.[1]

Containment: Use vermiculite or activated charcoal spill pillows. Do not use paper towels
(increases surface area for evaporation/ignition).

Cleanup: Scoop absorbed material into a sealable bag/container. Label as "Debris
contaminated with 3,3-Dimethylheptan-2-one" and process as solid hazardous waste.[1]

Regulatory Compliance (RCRAJ/EPA)

Under the Resource Conservation and Recovery Act (RCRA), 3,3-Dimethylheptan-2-one is
regulated based on its Ignitability Characteristic.[1]

EPA Waste Code:D001 (Ignitable Characteristic, Flash point < 60°C).[1]

Satellite Accumulation Areas (SAA): You may store up to 55 gallons of hazardous waste at or
near the point of generation. Once full, it must be moved to the Central Accumulation Area
within 3 days [4].[1]

Drain Disposal:Strictly Prohibited. Discharge into the sewer system violates the Clean Water
Act due to flammability and aquatic toxicity risks.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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